4-Fluorophenyl morpholine-4-carboxylate
Scientific Research Applications
Alzheimer’s Disease Treatment
4-Fluorophenyl morpholine-4-carboxylate: derivatives have been explored as potential treatments for Alzheimer’s disease (AD). These compounds act as selective acetylcholinesterase (AChE) inhibitors, which can improve cognitive function in AD patients . One derivative, compound 9a, has shown promising results in vitro with significant neuroprotective effects and favorable drug-like properties .
Antiviral Agents
Indole derivatives, which can be synthesized from compounds like 4-Fluorophenyl morpholine-4-carboxylate , have shown potential as antiviral agents. They have been reported to exhibit inhibitory activity against influenza A and other viruses . This suggests that further exploration into fluoro-substituted morpholine derivatives could yield new antiviral medications.
Anti-Inflammatory Applications
The indole scaffold, which can be derived from 4-Fluorophenyl morpholine-4-carboxylate , is known for its anti-inflammatory properties. These compounds can be used to develop new medications that target inflammatory pathways, providing relief for conditions such as arthritis and other chronic inflammatory diseases .
Cancer Research
Fluoro-substituted morpholine derivatives are being studied for their potential use in cancer therapy. Their ability to inhibit certain enzymes and receptors that are overexpressed in cancer cells makes them valuable candidates for the development of targeted cancer treatments .
Neurodegenerative Disease Research
Beyond Alzheimer’s disease, 4-Fluorophenyl morpholine-4-carboxylate and its derivatives are being investigated for their potential applications in treating other neurodegenerative diseases. Their neuroprotective properties could be beneficial in conditions like Parkinson’s disease and Huntington’s disease .
Cognitive Enhancers
As selective AChE inhibitors, these compounds can also serve as cognitive enhancers. They may improve memory and learning capabilities, which could be useful in treating cognitive impairments associated with various psychiatric and neurological disorders .
Drug Development
The morpholine ring present in 4-Fluorophenyl morpholine-4-carboxylate is a common feature in many pharmaceuticals. Its presence in drug molecules can influence their pharmacokinetic and pharmacodynamic properties, making it a valuable moiety in drug design and development .
Agricultural Chemistry
Indole derivatives, related to 4-Fluorophenyl morpholine-4-carboxylate , play a role in agricultural chemistry as plant growth regulators and pesticides. Their biological activity can be harnessed to improve crop yields and protect plants from pests and diseases .
properties
IUPAC Name |
(4-fluorophenyl) morpholine-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FNO3/c12-9-1-3-10(4-2-9)16-11(14)13-5-7-15-8-6-13/h1-4H,5-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GZAWCBBSLHVEGD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)OC2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>33.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID49641345 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
4-Fluorophenyl morpholine-4-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-3-(3,4-dimethoxyphenyl)-N-(2-(2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)acrylamide](/img/structure/B2893144.png)
![N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-3'-methoxy-[1,1'-biphenyl]-4-carboxamide](/img/structure/B2893145.png)
![2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-methyl-N-(3-methylphenyl)acetamide](/img/structure/B2893149.png)
![1-(4-Tert-butylbenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine](/img/structure/B2893151.png)
![Ethyl 5-(3-fluorobenzamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate](/img/structure/B2893152.png)
![6-butyl-3-(4-phenyl-1,2,3,6-tetrahydropyridine-1-carbonyl)isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione](/img/structure/B2893153.png)
![Ethyl 5-[(4-chlorobenzyl)amino]-3-(4-methylphenyl)-1,2,4-triazine-6-carboxylate](/img/structure/B2893156.png)
![5-ethyl-8,9,10,11-tetrahydrobenzo[4,5]thieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine-3(2H)-thione](/img/structure/B2893157.png)
![2-chloro-N-[1-(2-methoxyphenyl)ethyl]-8-methylquinoline-3-carboxamide](/img/structure/B2893161.png)
![Ethyl 2-[[5-[(adamantane-1-carbonylamino)methyl]-4-butyl-1,2,4-triazol-3-yl]sulfanyl]propanoate](/img/structure/B2893165.png)
